Cas no 85938-61-0 (2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-)

• Product name: 2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-
• CAS No: 85938-61-0
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 662899
• PubChem ID: 70419417

2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-benzoyl-3,4-dihydro-6-methyl-
• 5-benzoyl-6-methyl-3,4-dihydro-1H-pyridin-2-one
• 5-Benzoyl-6-methyl-3,4-dihydropyridin-2(1H)-one
• DTXSID70741938
• SCHEMBL10686735
• 85938-61-0

• Inchi： InChI=1S/C13H13NO2/c1-9-11(7-8-12(15)14-9)13(16)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： AZGNGEYUSITQNZ-UHFFFAOYSA-N
• SMILES： CC1=C(CCC(=O)N1)C(=O)C2=CC=CC=C2

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų
• XLogP3: 1.4